4-[(2-Ethylbutyl)amino]benzonitrile

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: 4-(2-ethylbutylamino)benzonitrile
• InChI: InChI=1S/C13H18N2/c1-3-11(4-2)10-15-13-7-5-12(9-14)6-8-13/h5-8,11,15H,3-4,10H2,1-2H3
• InChI Key: KGZZFTDPDRFRGA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CNC1=CC=C(C=C1)C#N

Description

4-[(2-Ethylbutyl)amino]benzonitrile is a para-substituted benzonitrile derivative featuring a branched 2-ethylbutylamino group attached to the aromatic ring. While specific data on this compound are absent in the provided evidence, its structural class aligns with benzonitrile-based non-nucleoside reverse transcriptase inhibitors (NNRTIs) and intermediates highlighted in the literature. These compounds are characterized by a nitrile group at the para position of the benzene ring, coupled with diverse amino-linked substituents that modulate pharmacological and physicochemical properties. The following sections compare structurally related benzonitrile derivatives, emphasizing their applications in antiviral therapy and synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(2-Ethylbutyl)amino]benzonitrile typically involves the reaction of 4-chlorobenzonitrile with 2-ethylbutylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to a specific temperature to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods: In an industrial setting, the production of 4-[(2-Ethylbutyl)amino]benzonitrile may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as distillation and recrystallization ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions: 4-[(2-Ethylbutyl)amino]benzonitrile undergoes several types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro compounds.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid; halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Nitro derivatives of 4-[(2-Ethylbutyl)amino]benzonitrile.

Reduction: 4-[(2-Ethylbutyl)amino]benzylamine.

Substitution: Halogenated or nitrated derivatives of 4-[(2-Ethylbutyl)amino]benzonitrile.

Scientific Research Applications

4-[(2-Ethylbutyl)amino]benzonitrile has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(2-Ethylbutyl)amino]benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to reduced inflammation and pain .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key benzonitrile derivatives from the evidence include:

Compound Name	Molecular Formula	Substituents	Key Features	References
Rilpivirine (TMC278)	C₂₂H₂₃N₆	Pyrimidinyl, cyanoethenyl, dimethylphenyl	FDA-approved NNRTI; high anti-HIV-1 activity
4-((7-(Mesitylamino)-triazolo[1,5-a]pyrimidin-5-yl)amino)benzonitrile	C₂₀H₁₈N₈	Triazolopyrimidinyl, mesityl	Potent HIV-1 NNRTI; optimized binding to reverse transcriptase
4-(4,6-Dichloropyrimidin-2-ylamino)benzonitrile	C₁₂H₆Cl₂N₄	Dichloropyrimidinyl	Low aqueous solubility; used as a halogenated intermediate
4-((4-Oxo-1,4-dihydropyrimidin-2-yl)amino)benzonitrile	C₁₁H₉N₃O	Dihydropyrimidinone	Intermediate for diarylpyrimidines (DAPYs); soluble in DMSO/methanol
4-(2-Azidoethyl)benzonitrile	C₉H₈N₄	Azidoethyl	Synthetic precursor for click chemistry; high nitrogen content
4-[2-(Aminooxy)ethoxy]benzonitrile	C₉H₁₀N₂O₂	Aminooxyethoxy	Used in oxime conjugation; moderate polarity

Physicochemical Properties

• Solubility: Rilpivirine and its analogs exhibit low aqueous solubility but improved bioavailability due to amphiphilic substituents (e.g., cyanoethenyl groups) . Halogenated derivatives (e.g., 4-(4,6-dichloropyrimidin-2-ylamino)benzonitrile) show preferential solubility in organic solvents like dichloromethane . Polar groups (e.g., dihydropyrimidinone in 4-((4-oxo-1,4-dihydropyrimidin-2-yl)amino)benzonitrile) enhance solubility in DMSO and methanol .
• Thermal Stability: High melting points (>300°C) are observed in dihydropyrimidinone derivatives, suggesting robust crystalline structures .

• Lipophilicity (LogP) :

  • Rilpivirine’s LogP (predicted ~3.5) balances membrane permeability and solubility, whereas azidoethyl derivatives (e.g., 4-(2-azidoethyl)benzonitrile) have lower LogP due to polar azide groups .

Structure-Activity Relationships (SAR)

• Electron-Withdrawing Groups: Cyanoethenyl and chloropyrimidinyl moieties increase binding affinity but may reduce solubility without formulation aids .
• Heterocyclic Extensions : Pyrimidine and triazole rings optimize steric and electronic complementarity with the HIV-1 reverse transcriptase active site .